Cas no 2228564-61-0 (5-(3-phenyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(3-phenyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228564-61-0
• MF: C₁₃H₉N₃O₃
• MW: 255.228862524033
• CID: 6200442
• PubChem ID: 165619894
• Update Time: 2025-10-28

5-(3-phenyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-phenyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
• 2228564-61-0
• EN300-1863026

• Inchi： 1S/C13H9N3O3/c17-13(18)10-6-11(19-16-10)9-7-14-15-12(9)8-4-2-1-3-5-8/h1-7H,(H,14,15)(H,17,18)
• InChI Key： FUMJGLVYTPIRMD-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=NNC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.06439116g/mol
• Monoisotopic Mass: 255.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92Ų

Additional information on 5-(3-phenyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(3-phenyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228564-61-0)

5-(3-phenyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The compound belongs to the oxazole and pyrazole classes, which are well-documented for their broad spectrum of biological activities. Specifically, the presence of a phenyl-substituted pyrazole moiety and an oxazole ring provides a versatile scaffold for further chemical modifications and biological evaluations.

The chemical structure of 5-(3-phenyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228564-61-0) can be described as a fused system consisting of an oxazole ring linked to a phenyl-substituted pyrazole at the 4-position. This arrangement creates a rigid framework with potential for multiple interactions with biological targets. The carboxylic acid functionality at the 3-position of the oxazole ring further enhances its reactivity, allowing for diverse derivatization strategies such as esterification, amidation, or coupling with other pharmacophores.

In recent years, there has been growing interest in exploring the therapeutic potential of 5-(3-phenyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid and its derivatives. The pyrazole moiety, in particular, is known for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The oxazole ring contributes additional electronic and steric properties that can influence binding affinity and selectivity. This combination makes the compound a promising candidate for drug discovery programs targeting complex diseases.

One of the most compelling aspects of 5-(3-phenyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid is its potential as a building block for structure-based drug design. Computational studies have suggested that the phenyl-pyrazole moiety can adopt multiple conformations, allowing it to interact with pockets in protein targets. Furthermore, the oxazole ring's ability to form hydrogen bonds and engage in π-stacking interactions further enhances its versatility. These features have prompted researchers to investigate its utility in developing small-molecule inhibitors for enzymes and receptors involved in metabolic disorders and cancer.

Recent experimental studies have highlighted the biological activity of derivatives of 5-(3-phenyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid. For instance, modifications at the carboxylic acid group have led to compounds with enhanced binding affinity to target proteins. Additionally, computational modeling has identified novel analogs with improved pharmacokinetic profiles. These findings underscore the importance of this scaffold in medicinal chemistry and open up new avenues for therapeutic intervention.

The synthesis of 5-(3-phenyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include condensation reactions to form the oxazole core, followed by functionalization at the 4-position with a phenyl-substituted pyrazole. The introduction of the carboxylic acid group can be achieved through oxidation or carboxylation reactions. These synthetic routes are well-established and can be optimized for large-scale production, making it feasible to explore its biological potential in high-throughput screening campaigns.

From a medicinal chemistry perspective, 5-(3 phenyl 1H pyrazol 4 yl) 1 2 oxazole 3 carboxylic acid represents an excellent example of how structural diversity can lead to novel bioactive compounds. Its unique combination of heterocyclic moieties provides multiple opportunities for interaction with biological targets while maintaining chemical tractability. As drug discovery efforts continue to evolve towards more targeted and personalized therapies, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.

The future prospects for 5-(3 phenyl 1H pyrazol 4 yl) 1 2 oxazole 3 carboxylic acid are promising, with ongoing research focusing on expanding its chemical library through combinatorial synthesis and biocatalytic methods. Advances in crystallography and spectroscopy techniques will further aid in understanding its mode of action at the molecular level. Moreover, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion,5-(3 phenyl 1H pyrazol 4 yl) 1 2 oxazole 3 carboxylic acid (CAS No.2228564 61 0) is a structurally fascinating compound with significant potential in medicinal chemistry Its unique scaffold combining an oxazole ring with a phenyl-substituted pyrazole offers multiple opportunities for drug discovery efforts aimed at treating complex diseases Further exploration of its biological activity synthetic accessibility